Cas no 1823924-71-5 (2-(4-Iodobenzenesulfinyl)ethan-1-amine)

• Product Name: 2-(4-Iodobenzenesulfinyl)ethan-1-amine
• CAS No: 1823924-71-5
• MF: C₈H₁₀INOS
• MW: 295.14057302475
• CID: 5739482
• PubChem ID: 86775896
• Update Time: 2025-06-08

2-(4-Iodobenzenesulfinyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodobenzenesulfinyl)ethan-1-amine
• Ethanamine, 2-[(4-iodophenyl)sulfinyl]-

• Inchi： 1S/C8H10INOS/c9-7-1-3-8(4-2-7)12(11)6-5-10/h1-4H,5-6,10H2
• InChI Key： OZDOSWYKSGZVBM-UHFFFAOYSA-N
• SMILES： C(N)CS(C1=CC=C(I)C=C1)=O

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Boiling Point: 399.3±27.0 °C(Predicted)
• pka: 7.33±0.10(Predicted)

Additional information on 2-(4-Iodobenzenesulfinyl)ethan-1-amine

Introduction to 2-(4-Iodobenzenesulfinyl)ethan-1-amine (CAS No. 1823924-71-5)

2-(4-Iodobenzenesulfinyl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1823924-71-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfinylamine derivatives, characterized by its unique structural motif that combines an iodobenzene sulfinyl group with an amine functional moiety. The presence of these distinct chemical groups imparts a rich chemical diversity, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of 2-(4-Iodobenzenesulfinyl)ethan-1-amine consists of an ethyl chain linked to an amine group at one end and a sulfinyl-substituted iodobenzene ring at the other. The iodine atom in the benzene ring introduces electrophilic aromatic substitution potential, while the sulfinyl group enhances electron-withdrawing effects, influencing the overall reactivity and electronic properties of the molecule. This combination makes it a versatile intermediate in synthetic organic chemistry, particularly in cross-coupling reactions and heterocyclic compound synthesis.

In recent years, there has been a growing interest in sulfinylamine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in drug discovery, particularly as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The amine group in 2-(4-Iodobenzenesulfinyl)ethan-1-amine serves as a nucleophilic site for further functionalization, allowing for the construction of more complex molecular architectures. This feature is particularly useful in medicinal chemistry for designing molecules with tailored pharmacokinetic properties.

One of the most compelling aspects of 2-(4-Iodobenzenesulfinyl)ethan-1-amine is its utility as a building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The ability to modulate these interactions through small-molecule inhibitors represents a major challenge in drug development. The structural features of 2-(4-Iodobenzenesulfinyl)ethan-1-amine, including its iodobenzene sulfinyl moiety, make it an attractive candidate for designing molecules that can disrupt or modulate PPIs effectively.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 2-(4-Iodobenzenesulfinyl)ethan-1-amine interacts with biological targets. These computational tools allow researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. For instance, studies have demonstrated that derivatives of this compound can bind to specific pockets on protein surfaces, thereby inhibiting their function. This insight has paved the way for structure-based drug design strategies that leverage the unique properties of sulfinylamine derivatives.

The pharmaceutical industry has also shown interest in 2-(4-Iodobenzenesulfinyl)ethan-1-amine for its potential as a precursor in the synthesis of antimicrobial agents. Antibiotic resistance remains one of the most pressing challenges in global healthcare, necessitating the development of novel antibiotics with novel mechanisms of action. Sulfinylamine derivatives have been reported to exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The iodobenzene sulfinyl group appears to contribute significantly to this antimicrobial activity by interfering with essential bacterial processes such as DNA replication and cell wall synthesis.

In addition to its pharmaceutical applications, 2-(4-Iodobenzenesulfinyl)ethan-1-amine has found utility in materials science and catalysis. Its ability to participate in cross-coupling reactions makes it a valuable reagent for constructing complex organic molecules. For example, palladium-catalyzed cross-coupling reactions using this compound have been employed to synthesize biaryl structures, which are prevalent in many biologically active compounds. The versatility of 2-(4-Iodobenzenesulfinyl)ethan-1-amine as a synthetic intermediate underscores its importance beyond traditional pharmaceutical applications.

The synthesis of 2-(4-Iodobenzenesulfinyl)ethan-1-amine typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromobenzene sulfinate and ethylene diamine. The introduction of the iodine atom is often achieved through halogen exchange reactions or direct iodination techniques. These synthetic routes highlight the compound's accessibility and feasibility for large-scale production, which is crucial for both academic research and industrial applications.

From a mechanistic standpoint, the reactivity of 2-(4-Iodobenzenesulfinyl)ethan-1-amine is influenced by both electronic and steric factors. The electron-withdrawing nature of the sulfinyl group stabilizes adjacent positive charges or reactive intermediates, facilitating various chemical transformations. On the other hand, the bulkiness introduced by the sulfinyl group can influence reaction selectivity, particularly in cases where steric hindrance plays a role. Understanding these mechanistic insights is essential for optimizing synthetic protocols and designing derivatives with enhanced properties.

The future prospects for 2-(4-Iodobenzenesulfinyl)ethan-1-amine are promising, given its diverse chemical space and broad range of potential applications. Ongoing research efforts are focused on expanding its utility in drug discovery programs and exploring novel synthetic methodologies that enhance its accessibility and scalability. As computational tools continue to advance, it is anticipated that more efficient strategies will be developed for designing derivatives with improved pharmacological profiles.

In conclusion, 2-(4-Iodobenzenesulfinyl)ethan-1-amine (CAS No. 1823924-71) represents a significant advancement in organic chemistry and pharmaceutical research due to its unique structural features and versatile reactivity. Its role as a key intermediate in drug development underscores its importance in modern medicinal chemistry efforts aimed at addressing unmet medical needs through innovative molecular design.